N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide

• IUPAC Name: N-(6-methyl-2-oxo-4-phenyl-1H-quinolin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C22H18N2O3S/c1-15-12-13-19-18(14-15)20(16-8-4-2-5-9-16)21(22(25)23-19)24-28(26,27)17-10-6-3-7-11-17/h2-14,24H,1H3,(H,23,25)
• InChI Key: AFPHJZNFBDXXQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2C3=CC=CC=C3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H18N2O3S
• Molecular Weight: 390.5 g/mol

Description

N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide, also known as MQPA, is a quinoline-based compound that has been extensively studied for its potential applications in scientific research. MQPA is a potent inhibitor of several enzymes, including thrombin, trypsin, and factor Xa, which makes it a valuable tool for studying the mechanisms of these enzymes and their roles in various biological processes.

Mechanism Of Action

N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide acts as a competitive inhibitor of thrombin, trypsin, and factor Xa by binding to the active site of these enzymes and preventing their interaction with their substrates. This inhibition leads to a decrease in the activity of these enzymes, which can have a variety of physiological effects depending on the specific enzyme being inhibited.

Biochemical And Physiological Effects

N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, depending on the specific enzyme being inhibited. Inhibition of thrombin can lead to a decrease in blood coagulation, which can be beneficial in the treatment of thrombotic disorders. Inhibition of trypsin can lead to a decrease in protein digestion, which can be beneficial in the treatment of digestive disorders. Inhibition of factor Xa can lead to a decrease in blood coagulation, which can be beneficial in the treatment of thrombotic disorders.

Advantages And Limitations For Lab Experiments

N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide has several advantages as a tool for scientific research, including its high potency as an enzyme inhibitor, its selectivity for specific enzymes, and its ability to be used in a variety of assays. However, there are also limitations to its use, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research involving N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide, including the development of more potent and selective inhibitors of specific enzymes, the study of the effects of N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide on other biological processes, and the development of new assays for the detection and quantification of N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide and its metabolites. Additionally, the potential applications of N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide in the treatment of thrombotic and digestive disorders continue to be an area of active research.

Synthesis Methods

N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide can be synthesized by a variety of methods, including the reaction of 2-amino-4-phenylquinoline with benzenesulfonyl chloride in the presence of a base, such as triethylamine. The resulting product can be purified by recrystallization in a suitable solvent, such as ethanol or methanol.

Scientific Research Applications

N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide has been used extensively in scientific research for its ability to inhibit several enzymes, including thrombin, trypsin, and factor Xa. Thrombin is a key enzyme in the blood coagulation cascade, and its inhibition by N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide has been studied for its potential applications in the treatment of thrombotic disorders. Trypsin is a protease that plays a role in digestion and has been studied for its potential applications in the treatment of digestive disorders. Factor Xa is a key enzyme in the blood coagulation cascade, and its inhibition by N-(6-Methyl-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-benzenesulfonamide has been studied for its potential applications in the treatment of thrombotic disorders.